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Compound of Interest

Compound Name: Uridine adenosine tetraphosphate

Cat. No.: B15584270 Get Quote

Technical Support Center: Up4A Signaling Studies
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers studying uridine adenosine tetraphosphate (Up4A) signaling, with a focus on

addressing the common experimental challenge of receptor desensitization.

Frequently Asked Questions (FAQs)
Q1: What is Up4A and which receptors does it primarily
activate?
A1: Uridine adenosine tetraphosphate (Up4A) is a dinucleotide that acts as an extracellular

signaling molecule, initially identified as an endothelium-derived vasoconstrictor.[1][2][3] It is

involved in various physiological processes, including the regulation of vascular tone, smooth

muscle cell proliferation and migration, and angiogenesis.[1][2][3][4] Up4A exerts its effects by

activating purinergic P2Y receptors, which are a family of G protein-coupled receptors

(GPCRs). While it can interact with several subtypes, it is a notable agonist for P2Y1, P2Y2,

and P2Y4 receptors.[1][5]
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Plasma Membrane

P2Y Receptor G Protein-Coupled G Protein ActivationActivatesUp4A Binds Downstream Signaling
(e.g., PLC, Ca²⁺, ERK1/2)
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Mechanism of P2Y Receptor Desensitization

1. Up4A Binds to
P2Y Receptor

2. Receptor Activation &
G Protein Signaling

3. GRK Recruitment &
Receptor Phosphorylation

4. Arrestin Binding

Signal Attenuation
(G Protein Uncoupling)

5. Receptor Internalization
(Clathrin-Mediated Endocytosis)

Recycling to Membrane
(Resensitization)

Lysosomal Degradation
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Recommended Calcium Imaging Protocol

Start:
Load cells with Ca²⁺ indicator

(e.g., Fluo-4 AM)

Establish Baseline Reading
(2-5 min)

Stimulation 1:
Apply Up4A (EC50 conc.)

Record Peak Ca²⁺ Response

Washout Period
(15-60 min with buffer perfusion)

Stimulation 2:
Re-apply Up4A (same conc.)

Record Second Ca²⁺ Response

Analysis:
Compare Peak 2 vs. Peak 1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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